Cas no 885276-89-1 (8-(benzyloxy)imidazo[1,2-a]pyridine-2-carbaldehyde)

• Product Name: 8-(benzyloxy)imidazo[1,2-a]pyridine-2-carbaldehyde
• CAS No: 885276-89-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD06739204
• CID: 711394
• PubChem ID: 57355256
• Update Time: 2025-04-19

8-(benzyloxy)imidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxaldehyde,8-(phenylmethoxy)-
• 8-Benzyloxy-imidazo[1,2-a]pyridine-2-carbaldehyde
• 8-phenylmethoxyimidazo[1,2-a]pyridine-2-carbaldehyde
• 8-(Benzyloxy)imidazo[1,2-a]pyridine-2-carbaldehyde
• Imidazo[1,2-a]pyridine-2-carboxaldehyde,8-(phenylmethoxy)
• 885276-89-1
• DTXSID80722995
• A861956
• AB28855
• Imidazo[1,2-a]pyridine-2-carboxaldehyde,8-(phenylmethoxy);
• FT-0715586
• DB-077691
• 8-(benzyloxy)imidazo[1,2-a]pyridine-2-carbaldehyde

• MDL： MFCD06739204
• Inchi： 1S/C15H12N2O2/c18-10-13-9-17-8-4-7-14(15(17)16-13)19-11-12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key： QRKHZCWFPXFMLS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CN2C=C(C=O)N=C21

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 2.72580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines